Cas no 1049525-95-2 (1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide
• CAS No: 1049525-95-2
• MF: C₂₀H₂₆ClN₃O₂S
• MW: 407.957342624664
• CID: 5840284
• PubChem ID: 42389247
• Update Time: 2025-06-11

1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide
• CCG-281066
• F5308-0325
• AKOS024506074
• 1049525-95-2
• 1-(2-chlorophenyl)-N-(3-(4-phenylpiperazin-1-yl)propyl)methanesulfonamide

• Inchi： 1S/C20H26ClN3O2S/c21-20-10-5-4-7-18(20)17-27(25,26)22-11-6-12-23-13-15-24(16-14-23)19-8-2-1-3-9-19/h1-5,7-10,22H,6,11-17H2
• InChI Key： UCOPBMRVVCLEFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(NCCCN1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 407.1434259g/mol
• Monoisotopic Mass: 407.1434259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61Ų

Additional information on 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide

Introduction to 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide (CAS No. 1049525-95-2)

The compound 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide, identified by its CAS number 1049525-95-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of methanesulfonamides, which are widely recognized for their versatile biological activities. The structural framework of this molecule incorporates key pharmacophoric elements, including a chlorophenyl group and a 4-phenylpiperazine moiety, which are known to contribute to its interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of drugs targeting neurological and psychiatric disorders. The presence of the 4-phenylpiperazine segment in this compound suggests potential applications in the modulation of neurotransmitter systems, particularly those involving dopamine and serotonin pathways. This is a critical area of research, given the increasing prevalence of neurodegenerative and mood disorders worldwide.

The chlorophenyl group, on the other hand, is often associated with enhanced binding affinity to certain receptors. In combination with the piperazine moiety, this structural feature may contribute to the compound's efficacy in therapeutic settings. The methanesulfonamide functional group further enhances the molecule's solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

Current research in the field of drug discovery increasingly emphasizes the need for multifunctional compounds that can address multiple biological targets simultaneously. The dual functionality provided by the chlorophenyl and 4-phenylpiperazine groups in 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide aligns well with this trend. Such compounds have the potential to offer synergistic effects, thereby improving therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in preclinical studies aimed at identifying novel therapeutic agents. The structural features of 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide make it an attractive scaffold for further derivatization and optimization. By modifying specific parts of its molecular structure, researchers can fine-tune its pharmacological properties to enhance selectivity and reduce side effects.

In addition to its potential in central nervous system disorders, this compound may also find applications in other therapeutic areas. For instance, its interaction with certain enzymes and receptors could make it useful in treating inflammatory conditions or metabolic disorders. The versatility of its chemical structure allows for a wide range of possible applications, making it a valuable asset in pharmaceutical research.

The synthesis of 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical research.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more effectively. The compound 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide exemplifies this progress. Its unique structural features and predicted biological activities make it a compelling subject for further investigation. Researchers are optimistic that further studies will uncover new therapeutic possibilities and contribute to the development of next-generation pharmaceuticals.

In conclusion, 1-(2-chlorophenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]methanesulfonamide (CAS No. 1049525-95-2) represents a significant advancement in medicinal chemistry. Its combination of well-studied pharmacophoric elements and novel structural features positions it as a promising candidate for future drug development. As research progresses, we can expect to see more applications emerging from this class of compounds, ultimately benefiting patients worldwide.